6-Methyl-5-nitroquinoline
Overview
Description
6-Methyl-5-nitroquinoline is a chemical compound that belongs to the quinoline family, characterized by a nitro group at the fifth position and a methyl group at the sixth position on the quinoline ring structure. This compound is of interest due to its potential applications in medicinal chemistry and as a building block for more complex chemical syntheses.
Synthesis Analysis
The synthesis of 6-methyl-5-nitroquinoline derivatives can be achieved through various methods. For instance, 5-nitroquinoline can undergo vicarious nucleophilic substitution at the C-6 position with bromoform anion, followed by hydrolysis and reduction to yield quinoline-6-methanol. Subsequent introduction of a chlorine at C-2 and palladium-catalyzed Suzuki coupling can install the 2-aryl substituent . Another approach involves the synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline from 4-methoxyaniline through cyclization, nitration, and chlorination steps, with the final product confirming a yield of 85% .
Molecular Structure Analysis
The molecular structure of 6-methylquinoline derivatives has been studied through crystallography. For example, the structures of hydrogen-bonded 1:1 co-crystals of 6-methylquinoline with various chloro-nitrobenzoic acids have been determined, revealing short O—H⋯N hydrogen bonds . These structural analyses are crucial for understanding the intermolecular interactions and properties of the compound.
Chemical Reactions Analysis
6-Methyl-5-nitroquinoline can participate in a range of chemical reactions. It can serve as a precursor for the synthesis of other quinoline derivatives, such as those with triamine functionalities . The nitro group in the compound can also be a site for reductive activation, which is a key step in the development of prodrug systems . Additionally, the presence of a methyl group can influence the reactivity and electronic properties of the molecule.
Physical and Chemical Properties Analysis
The physical and chemical properties of 6-methyl-5-nitroquinoline derivatives are influenced by their molecular structure. The introduction of substituents such as nitro, methyl, and methoxy groups can affect the compound's solubility, stability, and reactivity. For instance, the nitro group is a key functional group that can undergo reduction, which is a significant reaction in the context of prodrug activation . The methoxy group can be involved in nucleophilic substitution reactions, as seen in the synthesis of quinoline proton sponges .
Scientific Research Applications
Quinoline and its derivatives, including 6-Methyl-5-nitroquinoline, have various applications in medicinal and industrial chemistry . They are essential in several pharmacologically active heterocyclic compounds . Here are some of the applications of quinoline:
- Anticancer Activity : Quinoline derivatives have shown potential as anticancer agents .
- Antioxidant Activity : Some quinoline derivatives have demonstrated antioxidant properties .
- Anti-inflammatory Activity : Certain quinoline compounds have been found to have anti-inflammatory effects .
- Antimalarial Activity : Quinoline is a vital nucleus in several antimalarial drugs .
- Anti-SARS-CoV-2 Activity : Some quinoline derivatives have shown potential activity against SARS-CoV-2 .
- Antituberculosis Activity : Quinoline derivatives have been used in the treatment of tuberculosis .
Safety And Hazards
properties
IUPAC Name |
6-methyl-5-nitroquinoline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2/c1-7-4-5-9-8(3-2-6-11-9)10(7)12(13)14/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CENBTULRDDPOGR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)N=CC=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50177716 | |
Record name | 6-Methyl-5-nitroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50177716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-5-nitroquinoline | |
CAS RN |
23141-61-9 | |
Record name | 6-Methyl-5-nitroquinoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=23141-61-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Methyl-5-nitroquinoline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023141619 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 23141-61-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=162892 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-Methyl-5-nitroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50177716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-methyl-5-nitroquinoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.301 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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